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Compound of Interest

Compound Name: PF-06815345 hydrochloride

Cat. No.: B10857735

Technical Support Center: PF-06815345
hydrochloride

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the storage and handling of PF-06815345 hydrochloride.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage condition for solid PF-06815345 hydrochloride?

Al: Solid PF-06815345 hydrochloride should be stored at 4°C in a tightly sealed container,
protected from moisture.

Q2: How should I store stock solutions of PF-06815345 hydrochloride?

A2: Stock solutions should be aliquoted and stored at -80°C for long-term storage (up to 6
months) or at -20°C for shorter-term storage (up to 1 month).[1] It is important to keep the
solutions sealed and protected from moisture.[1] Avoid repeated freeze-thaw cycles.

Q3: What is the recommended solvent for preparing stock solutions?

A3: Dimethyl sulfoxide (DMSO) is a recommended solvent for preparing stock solutions of PF-
06815345 hydrochloride.[1]
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Q4: What is the solubility of PF-06815345 hydrochloride in DMSO?

A4: The solubility of PF-06815345 hydrochloride in DMSO is 50 mg/mL (78.80 mM).[1] It may
be necessary to use sonication to achieve complete dissolution.[1] Due to the hygroscopic
nature of DMSQO, it is recommended to use a fresh, unopened vial of DMSO for preparing the
stock solution.[1]

Q5: What are the general safety precautions for handling PF-06815345 hydrochloride?

A5: While a specific Safety Data Sheet (SDS) for PF-06815345 hydrochloride is not readily
available, general laboratory safety precautions for handling chemical compounds should be
followed. This includes wearing appropriate personal protective equipment (PPE) such as
gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a
chemical fume hood. Avoid inhalation of dust and direct contact with skin and eyes.

Troubleshooting Guides

Issue 1: Difficulty dissolving the compound.

» Possible Cause: Insufficient mixing or solvent quality.

e Solution:
o Ensure the correct solvent (e.g., fresh DMSO) is being used.
o Use sonication to aid dissolution.

o Gently warm the solution if the compound is known to be stable at higher temperatures
(information not currently available for this compound, proceed with caution).

Issue 2: Precipitate forms in the stock solution upon storage.
» Possible Cause: Exceeded solubility limit or improper storage.
e Solution:

o Ensure the concentration of the stock solution does not exceed the recommended
solubility.
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o Store aliquots at the recommended temperature (-20°C or -80°C) to minimize temperature
fluctuations.

o Before use, allow the vial to warm to room temperature and vortex briefly to ensure any

precipitate has redissolved.
Issue 3: Inconsistent experimental results.
o Possible Cause: Degradation of the compound due to improper storage or handling.
e Solution:
o Prepare fresh stock solutions from the solid compound.
o Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

o Ensure the compound is protected from moisture and light (as a general precaution,
although specific light sensitivity data is unavailable).

Data Presentation

Table 1: Storage Conditions

Form Temperature Duration Additional Notes

Store in a tightly

Solid 4°C - )
sealed, dry container.
] Sealed, protected
Stock Solution -20°C 1 month )
from moisture.[1]
] Sealed, protected
Stock Solution -80°C 6 months

from moisture.[1]

Table 2: Solubility
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Solvent Concentration Molarity Notes

Sonication may be
DMSO 50 mg/mL 78.80 mM required. Use fresh,
anhydrous DMSO.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
e Materials:

o PF-06815345 hydrochloride (Molecular Weight: 634.49 g/mol )

[¢]

Anhydrous Dimethyl Sulfoxide (DMSO)

[e]

Sterile microcentrifuge tubes

Calibrated balance

o

Sonicator

[¢]

e Procedure:

1. Equilibrate the vial of solid PF-06815345 hydrochloride to room temperature before
opening.

2. Weigh out the desired amount of the compound using a calibrated balance in a chemical
fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.34 mg of
PF-06815345 hydrochloride.

3. Transfer the weighed compound to a sterile microcentrifuge tube.

4. Add the calculated volume of anhydrous DMSO to the tube. For 6.34 mg, add 1 mL of
DMSO.

5. Vortex the tube to mix.
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6. If the compound is not fully dissolved, place the tube in a sonicator bath for short intervals
until the solution is clear.

7. Once fully dissolved, aliquot the stock solution into smaller, single-use sterile tubes.

8. Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

9. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Mandatory Visualizations
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Experimental Workflow for PF-06815345 Hydrochloride

Preparation

( )
:

( )

Short-term Long-term

Storage

( ) (

\\‘g‘nment se

Thaw Aliguot at Room Temp

l

ilute to Working Concentration

Perform Experiment

g

Click to download full resolution via product page

Caption: General workflow for preparing and using PF-06815345 hydrochloride.
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Troubleshooting Common Issues
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Caption: Decision tree for troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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